Cas no 89639-36-1 (3-amino-5-chloro-2-methylpyridine)

• Product Name: 3-amino-5-chloro-2-methylpyridine
• CAS No: 89639-36-1
• MF: C₆H₇ClN₂
• MW: 142.586179971695
• MDL: MFCD12196974
• CID: 1025140
• PubChem ID: 18727791
• Update Time: 2025-10-29

3-amino-5-chloro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methylpyridin-3-amine
• 3-Amino-5-chloro-2-methylpyridine
• 3-Amino-5-chloropicoline
• 5-Chloro-2-methyl-pyridin-3-ylamine
• 2-Picoline, 3-amino-5-chloro- (7CI)
• 5-Chloro-2-methyl-3-pyridinamine (ACI)
• PB22604
• EN300-171254
• DB-348072
• 3-Pyridinamine, 5-chloro-2-methyl-
• MFCD12196974
• CS-M2842
• AS-34110
• SCHEMBL10144926
• 5-chloro-2-methyl-pyridin-3-amine
• DTXSID90595854
• 89639-36-1
• SY026555
• AKOS015910063
• 3-amino-5-chloro-2-methylpyridine

• MDL： MFCD12196974
• Inchi： 1S/C6H7ClN2/c1-4-6(8)2-5(7)3-9-4/h2-3H,8H2,1H3
• InChI Key： ZZVRTFCAHUHTDJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(N)C(C)=NC=1

Computed Properties

• Exact Mass: 142.03000
• Monoisotopic Mass: 142.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 2.20680

Additional information on 3-amino-5-chloro-2-methylpyridine

3-Amino-5-Chloro-2-Methylpyridine (CAS No. 89639-36-1): An Overview of Its Properties, Applications, and Recent Research Advances

3-Amino-5-chloro-2-methylpyridine (CAS No. 89639-36-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and chemical synthesis.

The molecular formula of 3-amino-5-chloro-2-methylpyridine is C₇H₈ClN₂, and it has a molecular weight of approximately 157.60 g/mol. The compound features a pyridine ring with an amino group at the 3-position, a chlorine atom at the 5-position, and a methyl group at the 2-position. These functional groups contribute to its chemical reactivity and biological properties.

In recent years, the study of 3-amino-5-chloro-2-methylpyridine has expanded significantly, driven by its potential as a building block in the synthesis of more complex molecules and its role in various biological processes. One notable area of research is its use as an intermediate in the synthesis of pharmaceuticals. For instance, it has been utilized in the development of compounds with anti-inflammatory, antiviral, and anticancer properties.

A study published in the Journal of Medicinal Chemistry highlighted the use of 3-amino-5-chloro-2-methylpyridine as a key intermediate in the synthesis of novel pyridine-based derivatives with potent antiviral activity against influenza A virus. The researchers found that these derivatives exhibited high selectivity and low cytotoxicity, making them promising candidates for further development as antiviral agents.

Beyond its applications in drug discovery, 3-amino-5-chloro-2-methylpyridine has also been explored for its potential in materials science. A recent study in the Journal of Materials Chemistry A reported the use of this compound as a precursor for the synthesis of metal-organic frameworks (MOFs) with enhanced catalytic properties. The unique structure of 3-amino-5-chloro-2-methylpyridine allowed for the formation of MOFs with high surface areas and tunable pore sizes, which are crucial for catalytic applications.

In addition to its synthetic utility, 3-amino-5-chloro-2-methylpyridine has been investigated for its biological activities. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-amino-5-chloro-2-methylpyridine could be a valuable lead compound for developing new anti-inflammatory drugs.

The environmental impact of chemicals is an important consideration in their development and use. Studies have shown that 3-amino-5-chloro-2-methylpyridine is relatively stable under standard conditions and does not pose significant environmental risks when handled properly. However, it is essential to follow standard safety protocols to ensure safe handling and disposal.

In conclusion, 3-amino-5-chloro-2-methylpyridine (CAS No. 89639-36-1) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and biological properties make it a valuable candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights into the potential uses of this compound will emerge.